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Compound of Interest

Compound Name: Tridecylbenzene

Cat. No.: B089775 Get Quote

An In-Depth Technical Guide to Tridecylbenzene: Properties, Synthesis, and Analysis

Introduction
Tridecylbenzene, an alkylbenzene with a C13 alkyl chain attached to a benzene ring, is a

compound of significant industrial importance. As a member of the linear alkylbenzene (LAB)

family, it serves as a key intermediate in the production of linear alkylbenzene sulfonates (LAS),

which are widely used as surfactants in detergents and cleaning products.[1][2] This guide

provides a comprehensive overview of tridecylbenzene, focusing on its core chemical

identifiers, physicochemical properties, synthesis, applications, and analytical methodologies,

tailored for researchers, scientists, and professionals in drug development and chemical

manufacturing.

Chemical Identity and Physicochemical Properties
Tridecylbenzene is a colorless liquid at room temperature.[1][3] Its fundamental identifiers and

key physicochemical properties are summarized in the table below, compiled from various

authoritative sources.
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Property Value Source(s)

CAS Number 123-02-4 [1][4][5][6][7]

Molecular Formula C₁₉H₃₂ [1][4][5][7]

Molecular Weight 260.46 g/mol [4][5][7][8]

IUPAC Name Tridecylbenzene [1]

Synonyms
1-Phenyltridecane, n-

Tridecylbenzene, Tridane
[4][6]

Appearance Colorless liquid [1]

Boiling Point 188 - 190 °C (370 - 374 °F) [7]

Melting Point 10 °C (50 °F) [7]

Flash Point
> 112 °C (> 234 °F) - closed

cup
[7]

Density 0.881 g/cm³ [1]

Refractive Index 1.4821 @ 20 °C/D [1]

Water Solubility Insoluble [2][9]

Synthesis of Tridecylbenzene
The industrial production of tridecylbenzene, along with other linear alkylbenzenes, is primarily

achieved through the Friedel-Crafts alkylation of benzene. This process typically involves the

reaction of benzene with a linear olefin or a monochlorinated paraffin with a corresponding

chain length, in the presence of a catalyst.

Manufacturing Process
A common method for synthesizing tridecylbenzene involves the reaction of benzene with

monochloroparaffin mixtures using an aluminum chloride (AlCl₃) catalyst complex, or with

internal olefin mixtures using a hydrogen fluoride (HF) catalyst.[2]

The general steps for the synthesis via Friedel-Crafts alkylation are as follows:
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Feed Preparation: Benzene and the alkylating agent (e.g., 1-tridecene or 1-chlorotridecane)

are purified and dried to prevent catalyst deactivation.

Alkylation Reaction: The reactants are fed into a reactor containing the catalyst (e.g., AlCl₃ or

solid acid catalyst). The reaction is carried out under controlled temperature and pressure to

promote the formation of the desired linear alkylbenzene and minimize side reactions.

Catalyst Separation: The catalyst is separated from the reaction mixture. In the case of AlCl₃,

this is typically done by washing with water and caustic solutions.

Purification: The product stream is then subjected to fractional distillation to separate

unreacted benzene, the desired tridecylbenzene, and heavier alkylation products. The

unreacted benzene is recycled back to the reactor.

Below is a diagram illustrating the general workflow for the synthesis of tridecylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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